Cas no 2229584-32-9 (2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one
• CAS No: 2229584-32-9
• MF: C₃H₂F₂N₄O
• MW: 148.070986270905
• CID: 6259053
• PubChem ID: 165692567
• Update Time: 2025-05-22

2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one
• 2229584-32-9
• EN300-1951290

• Inchi： 1S/C3H2F2N4O/c4-2(5)1(10)3-6-8-9-7-3/h2H,(H,6,7,8,9)
• InChI Key： FJCUZOXYBLIBII-UHFFFAOYSA-N
• SMILES： FC(C(C1N=NNN=1)=O)F

Computed Properties

• Exact Mass: 148.01966702g/mol
• Monoisotopic Mass: 148.01966702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.5Ų

Additional information on 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one

Comprehensive Guide to 2,2-Difluoro-1-(1H-1,2,3,4-Tetrazol-5-yl)Ethan-1-One (CAS No. 2229584-32-9)

2,2-Difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one (CAS No. 2229584-32-9) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of a tetrazole ring and a difluoroacetyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and crop protection.

The molecular structure of 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one includes a 1H-tetrazol-5-yl moiety, which is known for its metabolic stability and hydrogen-bonding capabilities. The difluoroacetyl group enhances the compound's reactivity, making it valuable for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases.

In the pharmaceutical sector, CAS 2229584-32-9 is explored as a building block for small-molecule drugs. Its tetrazole core mimics carboxylic acids, improving drug bioavailability and target binding. Additionally, the fluorine atoms contribute to enhanced membrane permeability and metabolic stability, key factors in modern drug design. These properties align with the growing demand for next-generation therapeutics in oncology and infectious diseases.

Agrochemical applications of 2,2-difluoro-1-(1H-tetrazol-5-yl)ethanone are equally promising. The compound's structural features enable the development of herbicides and pesticides with improved efficacy and environmental safety. As sustainable agriculture gains traction, researchers are leveraging fluorinated tetrazoles to create low-toxicity crop protection agents, addressing concerns about pesticide residues and ecosystem impact.

The synthesis of 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one typically involves multistep organic reactions, including cyclization and fluorination processes. Advanced techniques like flow chemistry and catalysis are being optimized to improve yield and scalability, catering to industrial demands. Analytical methods such as NMR spectroscopy and mass spectrometry ensure high purity, critical for research and commercial use.

Market trends indicate rising demand for fluorinated tetrazole derivatives, driven by their applications in precision medicine and green chemistry. Companies specializing in custom synthesis and contract research are expanding their portfolios to include this compound, reflecting its growing importance. Regulatory frameworks emphasize safety testing and environmental impact assessments, ensuring responsible innovation.

For researchers seeking CAS 2229584-32-9 suppliers, it is essential to verify certificates of analysis and GMP compliance. Reputable manufacturers provide detailed technical data sheets and support for scale-up processes. Collaborative efforts between academia and industry are accelerating the development of novel applications, positioning 2,2-difluoro-1-(1H-tetrazol-5-yl)ethanone as a cornerstone of modern chemical innovation.

In conclusion, 2,2-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one (CAS No. 2229584-32-9) represents a cutting-edge compound with transformative potential across multiple industries. Its unique chemistry addresses critical challenges in drug development and sustainable agriculture, making it a focal point for future research and commercialization.